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Metabolic Pathways and Identified Metabolites

The metabolism of tolclofos-methyl in animals involves several key biotransformation pathways. The

diagram below summarizes the primary metabolic reactions and the major metabolites identified in rats and

mice.
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Primary metabolic pathways of tolclofos-methyl in animals

The major biotransformation reactions include [1]:

Oxidative desulfuration to oxon and related derivatives.

Oxidation of the 4-methyl group to form alcohols (TM-CH2OH) and acids (Ph-COOH).
Cleavage of P-O-aryl and P-O-methyl linkages, resulting in metabolites like DM-TM and 2,6-

dichloro-4-methylphenol (Ph-CH3).
Conjugation of the resultant acids and phenols with glucuronic acid or glycine.
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Quantitative Data on Metabolite Formation

The following tables summarize quantitative findings from animal studies on excretion and tissue

distribution of tolclofos-methyl and its metabolites.

Table 1: Excretion of Radioactive Residues in Animals after a Single Oral Dose (5 mg/kg) of [¹⁴C]-

Tolclofos-methyl [1]

Species Sex
Urine (0-7

days)
Feces (0-7

days)
Expired Air

(<1%)
Total

Recovery

Mouse (ICR) M &
F

69-76% 4-6% <1% >99%

Rat (Sprague-
Dawley)

M &
F

85-91% 9-20% <0.1% >99%

Table 2: Major Metabolites Identified in Rat Excreta and Tissues [1]

Metabolite/Compound Abbreviation
Approximate

Proportion in Urine

Key Matrices
Where
Detected

O-methyl O-hydrogen O-(2,6-dichloro-4-
methylphenyl) phosphorothioate

DM-TM 10-26% Tissues, Excreta

O-methyl O-hydrogen O-(2,6-dichloro-4-
hydroxymethylphenyl) phosphorothioate

TM-CH2OH 12-25% Tissues,

Excreta, Bile

O-methyl O-hydrogen O-(2,6-dichloro-4-
carboxyphenyl) phosphorothioate

Ph-COOH 11-35% Tissues, Excreta

2,6-dichloro-4-methylphenol Ph-CH3 12-44% Excreta

3,5-dichloro-4-hydroxybenzyl glycine - 13% (Mouse) Mouse Urine
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Detailed Experimental Protocols

The foundational data on tolclofos-methyl's metabolism and toxicology were generated using the following

key experimental methodologies.

1. Absorption, Distribution, and Excretion Studies [1]

Test System: Sprague-Dawley rats and ICR mice (ages 6-8 weeks).

Dosing: Single oral dose of 5 mg/kg body weight of [¹⁴C]-tolclofos-methyl, radiolabeled either on the
4-methyl group or uniformly on the phenyl ring. The compound was dissolved in corn oil. One rat

group received a high dose of 200 mg/kg. Another group was pre-treated for 14 days with unlabeled
compound (5 mg/kg/day) before the radioactive dose.

Sample Collection: Urine, feces, and expired air were collected for up to 7 days post-administration.
In some studies, bile was collected from cannulated rats.

Analysis: Total radiocarbon in excreta and expired air was measured. Tissues (liver, kidney, blood)
were analyzed for radioactive residues at various time points. Whole-body autoradiography was

performed on rats.

2. Metabolite Identification and Biotransformation Studies [1]

Sample Preparation: Metabolites were isolated from urine, feces, bile, and tissue homogenates

using chromatographic techniques.
Identification: Metabolites were identified primarily by co-chromatography with authentic synthesized

standards and/or spectroanalysis (the specific spectroscopic methods are not detailed in the provided
reports).

Toxicological Evaluation and Current Data Gaps

The toxicological profile of the parent compound, tolclofos-methyl, has been established, with an

Acceptable Daily Intake (ADI) of 0.064 mg/kg body weight per day and no need for an Acute Reference

Dose (ARfD) set by the JMPR [1] [2].

However, a complete toxicological evaluation of its metabolites remains a work in progress. The European

Food Safety Authority (EFSA) has noted several critical data gaps [2]:

The toxicological properties of metabolites Ph-CH3 and TM-CH2OH (prominent in leafy crops)

require further investigation.
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The toxicological relevance of metabolite Ph-COOH, a significant residue in animal commodities,

must be confirmed.
The residue definition for risk assessment in food of animal origin is currently considered tentative
due to the lack of specific toxicological studies on Ph-COOH.

EFSA suggests that the toxicological endpoints of the parent compound are likely sufficient to cover the

toxicity of its metabolites, but this must be finalized during the ongoing renewal of the approval process [2].

Conclusion

In summary, while the metabolic pathways of tolclofos-methyl are well-documented in animal studies, the

definitive toxicological profiles of its major metabolites remain an active area of regulatory investigation.

Future research, particularly addressing the data gaps highlighted by EFSA regarding metabolites Ph-CH3,

TM-CH2OH, and Ph-COOH, is essential for a comprehensive safety assessment.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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